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Abstract
This application note details a robust and sensitive method for the quantitative analysis of

Mesosulfuron-methyl in surface water samples using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS). The protocol employs a solid-phase extraction (SPE) for

sample clean-up and concentration, followed by instrumental analysis. The method is validated

for its linearity, accuracy, and precision, demonstrating a limit of quantitation (LOQ) of 0.005

µg/L. This method is suitable for environmental monitoring and water quality assessment.

Introduction
Mesosulfuron-methyl is a sulfonylurea herbicide used for controlling grass and broadleaf

weeds. Its potential to contaminate surface water bodies through runoff and spray drift

necessitates sensitive and specific analytical methods for monitoring. This application note

describes a validated LC-MS/MS method for the determination of Mesosulfuron-methyl in
surface water, offering high selectivity and low detection limits.

Experimental
1. Sample Preparation

The sample preparation involves a solid-phase extraction (SPE) procedure to isolate and

concentrate the analyte from the water matrix.
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Sample Pre-treatment: 250 mL of the surface water sample is adjusted to a pH of 3-4 with

acetic acid.[1][2][3] If necessary, the sample can be filtered through a glass fiber filter.[3]

SPE Cartridge Conditioning: An RP C18 extraction cartridge is conditioned with 10 mL of

methanol followed by 10 mL of deionized water.[1][3]

Sample Loading: The pre-treated water sample is passed through the conditioned C18

cartridge at a flow rate of approximately 4-5 mL/min.[1][3]

Washing: The cartridge is washed with 10 mL of deionized water and then dried under

vacuum for 1 to 2 minutes.[1][3]

Elution: Mesosulfuron-methyl is eluted from the cartridge with an acetonitrile/water mixture

(6:4, v/v) into a graduated flask.[1][2] The final eluate is filtered through a 0.2 µm filter prior to

LC-MS/MS analysis.[1]

2. LC-MS/MS Analysis

The analysis is performed on an LC-MS/MS system equipped with an electrospray ionization

(ESI) source.

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 column (e.g., Imtakt Scherzo SM-C18, 4.6 mm x 100 mm, 3 µm) is

used.[4]

Mobile Phase: A gradient of (A) 5 mM ammonium formate in water and (B) 0.2 M

ammonium formate in water:methanol (1:1, v:v) can be employed.[4]

Flow Rate: A typical flow rate is maintained.

Injection Volume: 50 µL.[4]

Column Temperature: 50°C.[4]

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.[1]
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Monitoring Mode: Multiple Reaction Monitoring (MRM).

Parent Ion: m/z 453.27.[2]

Daughter Ion: m/z 182.17.[2]

Results and Discussion
Method Validation

The analytical method was validated for linearity, limit of quantitation (LOQ), and recovery.

Linearity: The method demonstrated good linearity with a correlation coefficient (r²) of ≥

0.998.[2] A quadratic regression (y = a + bx + cx²) was used for the calibration curve.[2]

Limit of Quantitation (LOQ): The LOQ for Mesosulfuron-methyl in surface water was

established at 0.005 µg/L.[2]

Recovery: The mean recovery rates were within the acceptable range of 70-120%, with a

relative standard deviation (RSD) of ≤20%.[2]

Quantitative Data Summary

Parameter Value Reference

Limit of Quantitation (LOQ) 0.005 µg/L [2]

Linearity (r²) ≥ 0.998 [2]

Mean Recovery 70-120% [2]

Relative Standard Deviation

(RSD)
≤ 20% [2]

Parent Ion (m/z) 453.27 [2]

Daughter Ion (m/z) 182.17 [2]

Conclusion
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The described LC-MS/MS method provides a reliable and sensitive approach for the

determination of Mesosulfuron-methyl in surface water. The sample preparation using solid-

phase extraction is effective for analyte enrichment and matrix interference removal. The

method's performance characteristics, including a low LOQ and good recovery, make it suitable

for routine environmental monitoring programs.

Protocol: Analytical Method for Mesosulfuron-
methyl in Surface Water using LC-MS/MS
Scope
This protocol outlines the detailed procedure for the quantitative determination of

Mesosulfuron-methyl in surface water samples using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS).

Materials and Reagents
Mesosulfuron-methyl analytical standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (deionized)

Acetic acid

Ammonium formate

RP C18 Solid-Phase Extraction (SPE) cartridges

Glass fiber filters (if needed)

0.2 µm syringe filters

Sample Preparation (Solid-Phase Extraction)
Measure 250 mL of the surface water sample.
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Adjust the pH of the sample to 3-4 by adding a few drops of acetic acid.[1][2][3]

If the sample contains suspended solids, filter it through a glass fiber filter.[3]

Condition a C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of

deionized water.[1][3]

Load the pH-adjusted water sample onto the conditioned SPE cartridge at a flow rate of 4-5

mL/min.[1][3]

Wash the cartridge with 10 mL of deionized water.

Dry the cartridge under vacuum for 1-2 minutes.[1][3]

Elute the retained Mesosulfuron-methyl from the cartridge with 10 mL of an

acetonitrile/water (6:4, v/v) solution into a collection tube.[1][2]

Filter the eluate through a 0.2 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.[1]

LC-MS/MS Instrumental Analysis
LC System Configuration:

Set up the LC system with a C18 column.

Prepare mobile phases: (A) 5 mM ammonium formate in water and (B) 0.2 M ammonium

formate in water:methanol (1:1, v:v).[4]

Set the column temperature to 50°C.[4]

Set the injection volume to 50 µL.[4]

Program the LC gradient as required for optimal separation.

MS/MS System Configuration:

Set the ionization source to Electrospray Ionization (ESI) in positive mode.[1]
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Set the instrument to Multiple Reaction Monitoring (MRM) mode.

Define the MRM transition for Mesosulfuron-methyl: Parent ion m/z 453.27 → Daughter

ion m/z 182.17.[2]

Optimize other MS parameters such as capillary voltage and cone voltage.[1]

Calibration and Quantification:

Prepare a series of calibration standards of Mesosulfuron-methyl in a suitable solvent.

Matrix-matched calibration standards can be prepared by fortifying blank surface water

extracts with known concentrations of the analyte.[1]

Generate a calibration curve by plotting the peak area against the concentration. A

quadratic regression may be used.[2]

Quantify the concentration of Mesosulfuron-methyl in the samples by comparing their

peak areas to the calibration curve.

Quality Control
Analyze a method blank with each batch of samples to check for contamination.

Analyze a fortified blank (spike) sample to assess method recovery.

Analyze a duplicate sample to check for method precision.

Experimental Workflow Diagram
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Sample Preparation

LC-MS/MS Analysis

250 mL Surface Water Sample

Adjust pH to 3-4 with Acetic Acid

Filter (if necessary)

Load Sample onto SPE Cartridge

Condition C18 SPE Cartridge
(Methanol & Water)

Wash Cartridge with Water

Dry Cartridge

Elute with Acetonitrile/Water (6:4)

Filter (0.2 µm)

Inject into LC-MS/MS

Data Acquisition (MRM Mode)

Quantification using Calibration Curve

Report Concentration (µg/L)

Click to download full resolution via product page

Caption: Workflow for the analysis of Mesosulfuron-methyl in surface water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. epa.gov [epa.gov]

3. epa.gov [epa.gov]

4. epa.gov [epa.gov]

To cite this document: BenchChem. [Application Note: Determination of Mesosulfuron-methyl
in Surface Water by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676312#analytical-method-for-mesosulfuron-
methyl-in-surface-water-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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